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Compound of Interest

Compound Name: Silicon-29

Cat. No.: B1244352 Get Quote

Essential Safety and Handling Guide for Silicon-
29
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Silicon-29. As a stable, non-radioactive isotope of silicon, Silicon-29 shares the same

chemical hazards as elemental silicon.[1][2] The primary risk associated with handling Silicon-
29, particularly in powder form, is the inhalation of respirable dust, which can lead to serious

lung conditions such as silicosis.[3][4] Adherence to the following procedures is essential to

ensure a safe laboratory environment.

Quantitative Safety Data
The following tables summarize key quantitative data for Silicon-29, based on the properties of

elemental silicon and established occupational exposure limits for silica dust.

Physical and Chemical Properties of Silicon-29
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Property Value

Chemical Formula 29Si

Molecular Weight 28.976 g/mol [1]

Appearance White powder[1]

Melting Point 1610 °C[1]

Boiling Point 2355°C

Density 2.6 g/cm³[1]

Solubility in H₂O Insoluble[1]

Flammability Flammable solid (in powder form)

Auto-Ignition Temp. 780°C (1436°F)

Occupational Exposure Limits for Respirable Crystalline Silica

Agency
Exposure Limit (8-hour Time-Weighted
Average)

OSHA (PEL) 50 µg/m³[3][5][6]

NIOSH (REL) 0.05 mg/m³[7][8]

ACGIH (TLV®) 0.025 mg/m³ (for crystalline silica, α-quartz)[9]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Silicon-29,

especially in powder form, to minimize exposure.
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Body Part Required PPE
Specifications and
Purpose

Respiratory NIOSH-approved respirator

Essential to prevent inhalation

of fine dust particles that can

cause silicosis.[3][4] For

concentrations up to 0.5

mg/m³, an N95, R95, or P95

filter is recommended. For

higher concentrations, more

protective respirators such as

a full-facepiece respirator with

N100, R100, or P100 filters are

necessary.[10]

Eyes Safety goggles

Must be close-fitting to protect

against airborne particles and

potential splashes.[3][4][5]

Hands Nitrile or neoprene gloves

Protects hands from cuts,

abrasions, and potential skin

irritation.[4][5][11]

Body
Protective clothing (e.g., lab

coat, coveralls)

Long-sleeved garments are

required to prevent skin

contact with the material.[4]

[11]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Ventilation: All work with Silicon-29 powder must be conducted in a properly ventilated area.

A local exhaust ventilation system or a fume hood is highly recommended to minimize dust

concentrations in the air.[3]
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Dust Suppression: Where possible, use wet methods (e.g., wet sawing or drilling) to reduce

the generation of airborne dust.[3]

2. Handling and Storage:

Avoid Dust Formation: Handle the material carefully to avoid creating dust.

Storage: Store Silicon-29 in a cool, dry, well-ventilated area in a tightly sealed container.

Keep it away from incompatible substances such as strong oxidizers, acids, and alkalis.[4]

Ignition Sources: Keep Silicon-29 powder away from open flames, sparks, and hot surfaces,

as it can be flammable.[4] Ensure all equipment is properly grounded to prevent static

electricity discharge.[4]

3. Hygiene Practices:

Wash hands and face thoroughly after handling the material.[3]

Do not eat, drink, or smoke in the work area.[5]

Remove contaminated clothing immediately and wash it before reuse.[5]

Disposal Plan
The disposal of Silicon-29 must comply with all federal, state, and local regulations for

chemical waste.

Waste Characterization: Although Silicon-29 is a stable, non-radioactive isotope, it is still

considered a chemical waste. If it has been mixed with other hazardous materials during

experimentation, it must be treated as hazardous waste.

Containerization: Collect waste Silicon-29 in a clearly labeled, sealed container. The label

should read "Hazardous Waste" and indicate the contents.

Disposal Method: Do not dispose of Silicon-29 down the drain or in regular trash. Contact

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal contractor for proper disposal procedures.
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Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Silicon-29, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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